N-(3,4-Dimethylphenyl)-2,2-difluoro-6-azaspiro[2.5]octane-6-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2,2-difluoro-6-azaspiro[2.5]octane-6-carboxamide
• InChI: InChI=1S/C16H20F2N2O/c1-11-3-4-13(9-12(11)2)19-14(21)20-7-5-15(6-8-20)10-16(15,17)18/h3-4,9H,5-8,10H2,1-2H3,(H,19,21)
• InChI Key: OBIOVEBXRCGMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC3(CC2)CC3(F)F)C
• Molecular Formula: C16H20F2N2O
• Molecular Weight: 294.34 g/mol

Description

“N-(3,4-Dimethylphenyl)-2,2-difluoro-6-azaspiro[2.5]octane-6-carboxamide” is a complex organic compound. The name suggests it contains a spirocyclic structure (a structure where two rings share a single atom), an amide group (-CONH2), and a dimethylphenyl group (a phenyl ring with two methyl groups attached). These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic structure, the introduction of the dimethylphenyl group, and the addition of the amide group. The exact methods would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The spirocyclic structure could potentially introduce interesting 3D characteristics, and the presence of the amide group could lead to hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on several factors, including the exact nature of the spirocyclic structure and the electronic properties of the dimethylphenyl group. The amide group could potentially be involved in various reactions, such as hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar groups (such as the amide), and the overall charge distribution within the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations into its reactivity, or testing to determine its biological activity.